trans-2-Heptenal
trans-2-Heptenal
, also known as (e)-2-heptenal or 3-butylacrolein, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as saliva and blood. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is an almond, fat, and fatty tasting compound that can be found in a number of food items such as roselle, safflower, watermelon, and common grape. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
(E)-hept-2-enal is a monounsaturated fatty aldehyde that is (2E)-hept-2-ene which is carrying an oxo group at position 1. Found in the peel of Malaysian pink and white pomelo peel and in the scent gland secretion of the rice stink bug Oebalus pugnax. It has a role as a plant metabolite and a uremic toxin. It is an enal, a monounsaturated fatty aldehyde and a medium-chain fatty aldehyde.
(E)-hept-2-enal is a monounsaturated fatty aldehyde that is (2E)-hept-2-ene which is carrying an oxo group at position 1. Found in the peel of Malaysian pink and white pomelo peel and in the scent gland secretion of the rice stink bug Oebalus pugnax. It has a role as a plant metabolite and a uremic toxin. It is an enal, a monounsaturated fatty aldehyde and a medium-chain fatty aldehyde.
Brand Name:
Vulcanchem
CAS No.:
18829-55-5
VCID:
VC0126707
InChI:
InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3/b6-5+
SMILES:
CCCCC=CC=O
Molecular Formula:
C7H12O
Molecular Weight:
112.17 g/mol
trans-2-Heptenal
CAS No.: 18829-55-5
Reference Standards
VCID: VC0126707
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol
CAS No. | 18829-55-5 |
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Product Name | trans-2-Heptenal |
Molecular Formula | C7H12O |
Molecular Weight | 112.17 g/mol |
IUPAC Name | (E)-hept-2-enal |
Standard InChI | InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3/b6-5+ |
Standard InChIKey | NDFKTBCGKNOHPJ-AATRIKPKSA-N |
Isomeric SMILES | CCCC/C=C/C=O |
SMILES | CCCCC=CC=O |
Canonical SMILES | CCCCC=CC=O |
Boiling Point | 166.0 °C |
Density | d 0.86 0.857-0.863 |
Physical Description | Colourless mobile liquid; Pungent green, somewhat fatty aroma |
Description | , also known as (e)-2-heptenal or 3-butylacrolein, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as saliva and blood. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is an almond, fat, and fatty tasting compound that can be found in a number of food items such as roselle, safflower, watermelon, and common grape. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. (E)-hept-2-enal is a monounsaturated fatty aldehyde that is (2E)-hept-2-ene which is carrying an oxo group at position 1. Found in the peel of Malaysian pink and white pomelo peel and in the scent gland secretion of the rice stink bug Oebalus pugnax. It has a role as a plant metabolite and a uremic toxin. It is an enal, a monounsaturated fatty aldehyde and a medium-chain fatty aldehyde. |
Solubility | Soluble in oils; Insoluble in water Soluble (in ethanol) |
Synonyms | (2E)-2-Heptenal; (E)-2-Heptenal; (2E)-Heptenal; (E)-2-Hepten-1-al; 2-trans-Heptenal; n-Hept-trans-2-enal; trans-2-Hepten-1-al |
PubChem Compound | 5283316 |
Last Modified | Nov 11 2021 |
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